Cas no 2172232-77-6 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172232-77-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5978898
• PubChem ID: 165517134
• Update Time: 2025-10-24

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]azetidin-3-yl}propanoic acid
• EN300-1524387
• 2172232-77-6

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)17-13-28(14-17)24(29)23(33-2)11-12-27-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： KEAZLLAHTMIIHJ-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(C(=O)O)C)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid

Comprehensive Overview of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2172232-77-6)

The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2172232-77-6) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and an azetidine ring, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

One of the key features of this compound is its Fmoc-protected amino acid moiety, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group is favored for its stability under basic conditions and ease of removal, making it a cornerstone in modern peptide chemistry. The presence of the azetidine ring further enhances its utility, as this four-membered heterocycle is known for its conformational rigidity and bioactivity, often explored in medicinal chemistry for targeting GPCRs and enzymes.

In recent years, the demand for custom peptide synthesis and small molecule intermediates has surged, driven by advancements in proteomics and personalized medicine. This compound aligns with these trends, offering researchers a versatile building block for designing peptide-based drugs and biologics. Its CAS No. 2172232-77-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the methoxybutanoyl side chain and propanoic acid terminus provide additional functional handles for further derivatization. This flexibility is crucial for combinatorial chemistry and fragment-based drug design, where modularity and scalability are paramount. The compound’s physicochemical properties, such as solubility and stability, are also optimized for automated synthesis platforms, catering to the needs of modern biotech and pharma workflows.

Beyond its synthetic utility, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid is gaining attention in chemical biology for probing protein-protein interactions and enzyme mechanisms. Its compatibility with click chemistry and photoaffinity labeling techniques makes it a powerful tool for target identification and ligand discovery. As the scientific community continues to explore undruggable targets, compounds like this are poised to play a pivotal role in bridging the gap between small molecules and biologics.

In summary, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylazetidin-3-yl}propanoic acid (CAS No. 2172232-77-6) represents a cutting-edge intersection of organic chemistry, peptide science, and drug development. Its multifaceted applications, from SPPS to chemical probes, underscore its importance in contemporary research. As the fields of precision medicine and therapeutic innovation evolve, this compound is likely to remain a focal point for scientists seeking to unlock new biological insights and therapeutic modalities.